Cas no 111192-85-9 (Phosphonic acid,P-(2,4-dimethylphenyl)-)

Phosphonic acid,P-(2,4-dimethylphenyl)- structure
111192-85-9 structure
Product Name:Phosphonic acid,P-(2,4-dimethylphenyl)-
CAS No:111192-85-9
MF:C8H11O3P
MW:186.144903421402
CID:129157
PubChem ID:4164669
Update Time:2025-04-18

Phosphonic acid,P-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-(2,4-dimethylphenyl)-
    • (2,4-dimethylphenyl)phosphonic acid
    • (2,4-DIMETHYL-PHENYL)-PHOSPHONIC ACID
    • (2,4-Dimethyl-phenyl)-phosphonsaeure
    • 1.3-Dimethyl-benzol-phosphinsaeure-(4)
    • 2.4-Dimethyl-phenylphosphinsaeure
    • m-Xylol-phosphinsaeure-(4)
    • Phosphonic acid,P-(2,4-dimethylphenyl)
    • (2,4-xylyl)phosphonic acid
    • (2,4-DIMETHYL-PHENYL)-PHOSPHONICACID
    • DTXSID50400137
    • 111192-85-9
    • AKOS006274933
    • SCHEMBL563887
    • Inchi: 1S/C8H11O3P/c1-6-3-4-8(7(2)5-6)12(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
    • InChI Key: DLXVLBCCGRQAAA-UHFFFAOYSA-N
    • SMILES: P(C1C=CC(C)=CC=1C)(=O)(O)O

Computed Properties

  • Exact Mass: 186.04500
  • Monoisotopic Mass: 186.04458121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 67.34000
  • LogP: 1.10640

Phosphonic acid,P-(2,4-dimethylphenyl)- Production Method

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